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Compound of Interest

Compound Name:
Benzenepropanoic acid, 3-bromo-

5-iodo-

Cat. No.: B12330288

Get Quote

A Bifunctional Halogenated Scaffold for Orthogonal Cross-Coupling

Nomenclature & Structural Analysis
Definitive Nomenclature
While often cataloged under the Chemical Abstracts style Benzenepropanoic acid, 3-bromo-
5-iodo-, the preferred IUPAC name for manuscript and regulatory documentation is:

3-(3-Bromo-5-iodophenyl)propanoic acid

Parent Structure: Propanoic acid (3-carbon chain terminating in a carboxyl group).

Substituent: A phenyl ring attached at position 3 of the propanoic acid chain.[1][2]

Ring Substitution: The phenyl ring bears a bromine atom at position 3 and an iodine atom at

position 5 (relative to the alkyl attachment point).

Physicochemical Profile (Calculated)
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Formula:

Molecular Weight: 354.97 g/mol

Predicted LogP: ~3.6 (Highly lipophilic due to di-halogenation)

pKa: ~4.75 (Carboxylic acid typical range; halogens exert a minor inductive effect due to

distance).

Appearance: Off-white to pale yellow solid (typical for halogenated cinnamic/hydrocinnamic

derivatives).

Structural Utility: The "Halogen Dance"
The core value of this molecule lies in the electronic and steric differentiation between the

iodine and bromine atoms.

Iodine (C-I Bond): Weakest bond (approx. 53 kcal/mol). Undergoes oxidative addition with

Pd(0) rapidly, often at room temperature.

Bromine (C-Br Bond): Stronger bond (approx. 68 kcal/mol). Requires elevated temperatures

or specialized ligands (e.g., bulky phosphines) to react.

This reactivity gap allows for Orthogonal Functionalization: researchers can selectively couple

a complex fragment at the iodine position without touching the bromine, then perform a second,

distinct coupling at the bromine site.

Synthetic Pathways[1][3]
Direct commercial availability of this specific isomer is sporadic. The most robust route for

generating high-purity material involves a Knoevenagel Condensation followed by a

Chemoselective Reduction.

The Challenge of Reduction
The critical step is converting the unsaturated cinnamic acid intermediate to the saturated

propanoic acid.
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Avoid: Standard Catalytic Hydrogenation (Pd/C + H₂). This will cause rapid

hydrodehalogenation, stripping off the iodine and bromine atoms.

Select:Diimide Reduction. Diimide (

) reduces C=C double bonds but is inert toward Aryl-Halide bonds.

Validated Synthetic Route
Starting Material: 3-Bromo-5-iodobenzaldehyde (CAS: 188815-35-2 or synthesized from the

benzoic acid).

Step 1: Knoevenagel Condensation
React 3-bromo-5-iodobenzaldehyde with malonic acid in pyridine/piperidine to form the

cinnamic acid derivative.

Step 2: Diimide Reduction
Generate diimide in situ using

-toluenesulfonylhydrazide (TSH) to selectively saturate the alkene.

Key Selectivity Point

3-Bromo-5-iodobenzaldehyde
(Starting Material)

Intermediate:
3-(3-Bromo-5-iodophenyl)

acrylic acid

Malonic Acid, Pyridine
Piperidine, 80°C
(Knoevenagel)

Target:
3-(3-Bromo-5-iodophenyl)

propanoic acid

p-TsNHNH2, NaOAc
THF/H2O, Reflux

(Diimide Reduction)

Click to download full resolution via product page

Figure 1: Chemoselective synthesis pathway avoiding dehalogenation.

Experimental Protocols
Protocol A: Synthesis of 3-(3-Bromo-5-
iodophenyl)acrylic acid
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Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagents: Charge the flask with:

3-Bromo-5-iodobenzaldehyde (10.0 mmol)

Malonic acid (12.0 mmol, 1.2 eq)

Pyridine (20 mL)

Piperidine (0.5 mL, cat.)

Reaction: Heat the mixture to 85°C for 4 hours. Evolution of

gas indicates decarboxylation.

Workup: Cool to room temperature. Pour the reaction mixture into ice-cold HCl (2M, 100 mL)

to precipitate the acid.

Isolation: Filter the white precipitate, wash with cold water, and dry under vacuum.

Checkpoint: Check

H NMR for the appearance of doublet vinylic protons (

6.4–7.6 ppm).

Protocol B: Chemoselective Reduction to Propanoic
Acid
Note: This method preserves the Ar-I and Ar-Br bonds.

Dissolution: Dissolve the acrylic acid intermediate (5.0 mmol) in THF (25 mL) and water (25

mL).

Reagent Addition: Add Sodium Acetate (15.0 mmol) followed by

-Toluenesulfonylhydrazide (TSH) (15.0 mmol, 3 eq).
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Reflux: Heat the mixture to reflux (approx. 70°C).

Mechanism:[3][4] TSH decomposes to release Diimide (

), which reduces the alkene.

Monitoring: Monitor by TLC or LC-MS. If the alkene persists after 4 hours, add an additional

1.0 eq of TSH.

Workup: Once complete, cool and extract with Ethyl Acetate (3 x 30 mL). Wash the organic

layer with brine, dry over

, and concentrate.

Purification: Recrystallize from Hexane/Ethyl Acetate if necessary.

Orthogonal Cross-Coupling Strategy
This molecule is designed for Iterative Cross-Coupling (ICC).[5] The protocol below validates

the reactivity order.

Reactivity Hierarchy
Bond

Dissociation
Energy (approx)

Pd-Oxidative
Addition Rate

Recommended
Catalyst System

Ar-I 53 kcal/mol
Fast (

)

or

@ RT

Ar-Br 68 kcal/mol
Slow (

)

+ S-Phos/X-Phos @

>60°C

Workflow Diagram
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3-(3-Bromo-5-iodophenyl)
propanoic acid

Step 1: I-Selective Coupling
(Suzuki/Sonogashira)

Intermediate:
3-(3-Bromo-5-R¹-phenyl)

propanoic acid

Pd(0), RT
Targeting C-I

Step 2: Br-Selective Coupling
(Buchwald/Heck)

Final Library:
3-(3-R²-5-R¹-phenyl)

propanoic acid

Pd(II), Ligand, Heat
Targeting C-Br

Click to download full resolution via product page

Figure 2: Sequential functionalization strategy exploiting halide reactivity rates.

Critical Considerations for Drug Design
Protecting Group Strategy: The carboxylic acid moiety should typically be protected as a

Methyl or tert-Butyl ester before initiating the cross-coupling sequence to prevent catalyst

poisoning or solubility issues.

Base Sensitivity: If using Suzuki coupling, mild bases (

or

) are preferred over strong alkoxides to prevent side reactions with the propanoic tail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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